Cas no 1029438-24-1 (1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(phenylmethyl)thio]phenyl]-)

• Product Name: 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(phenylmethyl)thio]phenyl]-
• CAS No: 1029438-24-1
• MF: C₁₉H₂₃BO₂S
• MW: 326.260724306107
• CID: 4559466
• Update Time: 2023-04-06

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(phenylmethyl)thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(phenylmethyl)thio]phenyl]-
• 2-(4-(Benzylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C19H23BO2S/c1-18(2)19(3,4)22-20(21-18)16-10-12-17(13-11-16)23-14-15-8-6-5-7-9-15/h5-13H,14H2,1-4H3
• InChI Key： DYGBKJFMFSRHJQ-UHFFFAOYSA-N
• SMILES： C1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1SCC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.151181g/mol
• Monoisotopic Mass: 326.151181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 326.3g/mol
• Topological Polar Surface Area: 43.8Ų